Cas no 62306-84-7 (4-Amino-3-methylbutanoic Acid Hydrochloride)

• Product Name: 4-Amino-3-methylbutanoic Acid Hydrochloride
• CAS No: 62306-84-7
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• CID: 449962
• PubChem ID: 13633386
• Update Time: 2025-04-23

4-Amino-3-methylbutanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-amino-3-methyl-, hydrochloride
• 4-​amino-​3-​methylbutanoic acid hydrochloride
• 4-amino-3-methylbutanoic acid,hydrochloride
• DTXSID10545492
• MFCD22378731
• 4-Amino-3-methylbutanoic acid--hydrogen chloride (1/1)
• rac 4-Amino-3-methyl-butyric acid hydrochloride
• EN300-110019
• Z1436472873
• F97641
• rac 4-Amino-3-methyl-butyric acid x HCl
• 4-amino-3-methylbutanoic acid hydrochloride
• 4-amino-3-methylbutanoic acid;hydrochloride
• PD121074
• 4-amino-3-methylbutanoicacidhydrochloride
• SY141825
• 62306-84-7
• AKOS026743322
• 4-Amino-3-methyl-butyric acid HCl
• 4-Amino-3-methylbutanoic Acid Hydrochloride

• Inchi： 1S/C5H11NO2.ClH/c1-4(3-6)2-5(7)8;/h4H,2-3,6H2,1H3,(H,7,8);1H
• InChI Key： SKNMCRZGRMXQAW-UHFFFAOYSA-N
• SMILES： Cl.OC(CC(C)CN)=O

Computed Properties

• Exact Mass: 153.05576
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-3-methylbutanoic Acid Hydrochloride

Comprehensive Guide to Butanoic acid, 4-amino-3-methyl-, hydrochloride (CAS No. 62306-84-7): Properties, Applications, and Market Insights

Butanoic acid, 4-amino-3-methyl-, hydrochloride (CAS No. 62306-84-7) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and biochemical research. This hydrochloride derivative of 4-amino-3-methylbutanoic acid is gaining attention due to its unique chemical properties and versatility in synthesis. In this article, we explore its molecular structure, key characteristics, industrial uses, and emerging trends, addressing common queries like "What is Butanoic acid, 4-amino-3-methyl-, hydrochloride used for?" and "How is CAS 62306-84-7 synthesized?".

The compound features a butanoic acid backbone substituted with an amino group at the 4-position and a methyl group at the 3-position, forming a hydrochloride salt for enhanced stability. With a molecular formula of C5H12ClNO2, it exhibits solubility in water and polar solvents, making it suitable for aqueous-phase reactions. Researchers often inquire about its "pKa value" and "thermal stability", which are critical for drug formulation and process optimization. Recent studies highlight its role as a building block for peptide mimetics and bioactive molecules, aligning with the growing demand for precision therapeutics.

In pharmaceutical applications, Butanoic acid, 4-amino-3-methyl-, hydrochloride serves as an intermediate for neurologically active compounds, addressing trending topics like "neurodegenerative disease research". Its structural similarity to GABA derivatives has spurred interest in developing novel CNS-targeting drugs, with patents citing its use in modulating neurotransmitter activity. The agrochemical sector utilizes it in synthesizing plant growth regulators, responding to searches for "sustainable crop enhancement solutions".

The market for CAS 62306-84-7 reflects broader trends in custom synthesis and fine chemicals, with manufacturers emphasizing "high-purity grades" for research applications. Analytical techniques like HPLC and NMR ensure quality control, a frequent concern among buyers searching for "Butanoic acid, 4-amino-3-methyl-, hydrochloride suppliers". Regulatory compliance with REACH and GMP standards further enhances its commercial viability.

Environmental and safety profiles are frequently searched topics. While not classified as hazardous under standard regulations, proper handling of 4-amino-3-methylbutanoic acid hydrochloride requires pH-neutral storage conditions to prevent decomposition. Innovations in green chemistry have led to improved synthetic routes with reduced waste, answering queries about "eco-friendly amino acid derivatives".

Future prospects for 62306-84-7 include potential in biodegradable materials and cosmetic peptides, aligning with circular economy principles. As research continues, this compound exemplifies how niche chemicals can address global challenges in health and sustainability.